Cas no 133847-58-2 (9H-Imidazo[1,2-a]purin-9-one,3-[[2-(acetyloxy)ethoxy]methyl]-3,4-dihydro-6-methyl-)

9H-Imidazo[1,2-a]purin-9-one,3-[[2-(acetyloxy)ethoxy]methyl]-3,4-dihydro-6-methyl- structure
133847-58-2 structure
Product Name:9H-Imidazo[1,2-a]purin-9-one,3-[[2-(acetyloxy)ethoxy]methyl]-3,4-dihydro-6-methyl-
CAS No:133847-58-2
MF:C13H15N5O4
MW:305.289302110672
CID:1234239
Update Time:2024-08-05

9H-Imidazo[1,2-a]purin-9-one,3-[[2-(acetyloxy)ethoxy]methyl]-3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Imidazo[1,2-a]purin-9-one,3-[[2-(acetyloxy)ethoxy]methyl]-3,4-dihydro-6-methyl-
    • 3-[(2-acetoxyethoxy)methyl]-6-methyl-3,9-dihydro-5H-imidazo[1,2-a]purin-9-one
    • .9-[(2-Acetoxyethoxy)methyl]-1,N-2-(prop-1-ene-1,2-diyl)guanine
    • 9-[(2-Acetoxyethoxy)methyl]-1,N-2-(prop-1-ene-1,2-diyl)guanine
    • 9H-Imidazo[1,2-a]purin-9-one, 3-[[2-(acetyloxy)ethoxy]methyl]-3,4-dihydro-6-methyl-
    • Inchi: 1S/C13H15N5O4/c1-8-5-18-12(20)10-11(16-13(18)15-8)17(6-14-10)7-21-3-4-22-9(2)19/h5-6H,3-4,7H2,1-2H3,(H,15,16)
    • InChI Key: LEIUCGWITRVSNM-UHFFFAOYSA-N
    • SMILES: N1C2=C(NC3=NC(C)=CN3C2=O)N(COCCOC(C)=O)C=1

Computed Properties

  • Exact Mass: 305.11200

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 670.4±65.0 °C(Predicted)
  • PSA: 103.51000
  • LogP: 0.21790
  • pka: 3.96±0.20(Predicted)
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